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Compound Focus: 2-Undecanone

CAS No.: 112-12-9

Cat. No.: S560417

Natural Sources of 2-Undecanone

This compound is sourced from both the plant kingdom and through microbial biosynthesis.

Plant Sources 2-Undecanone occurs naturally in several plants, often as a component of their essential oils

[1] [2]:

Source Type Specific Examples

Essential Oils Rue oil (Ruta graveolens), Palm kernel oil, Soya bean oil [1] [2]

Fruits & Bananas, cloves, ginger, guava, strawberries, wild-grown tomatoes, raspberry,
Vegetables blackberry, peach, black currant buds [1] [2]

Leafy Houttuynia cordata [1]

Vegetables

Microbial Synthesis Several bacteria naturally produce 2-undecanone as a volatile organic compound

(VOCQ), which can act as a biocontrol agent against plant pathogens [3]:

© 2026 Smolecule. All rights reserved. 1/7 Tech Support


https://www.smolecule.com/products/s560417?utm_src=pdf-body
https://www.smolecule.com/products/s560417?utm_src=pdf-interest
https://www.smolecule.com/products/s560417?utm_src=pdf-body
https://www.smolecule.com/products/s560417?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Undecanone
https://www.hmdb.ca/metabolites/HMDB0033713
https://en.wikipedia.org/wiki/2-Undecanone
https://www.hmdb.ca/metabolites/HMDB0033713
https://en.wikipedia.org/wiki/2-Undecanone
https://www.hmdb.ca/metabolites/HMDB0033713
https://en.wikipedia.org/wiki/2-Undecanone
https://www.smolecule.com/products/s560417?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0885576524000584
https://www.smolecule.com/products/s560417?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept
Specifications & Pricing

Bacterial Strain

Context of Production

Associated Function

Paenibacillus polymyxa KM2501-1

Pseudomonas chlororaphis subsp.

aureofaciens SPS-41

Fermentation broth [4]

Rhizosphere of sweet potato;

Nematicidal and
repellent activity

identified via VOC analysis [3]

Quantitative Data and Biological Activity

Antifungal activity

The following table summarizes key experimental data on the biological activities of 2-undecanone from

recent research:

o Effective
. Activity . . oL
Organism Tvpe Concentration / Experimental Context Citation
ol Key Finding
Caenorhabditis Repellent 1-5 mg/mL Triggers repellent behavior via
elegans AWB olfactory neurons [4]
Caenorhabditis Nematicidal  0.06-0.08 mg/mL Induces lysosomal rupture
elegans and cell necrosis [4]
Meloidogyne Nematicidal EC50/1d = 20.6 In vitro juvenile paralysis
incognita (root-knot pg/mL assay [5]
nematode)
Meloidogyne Nematicidal EC50/1d = 22.5 In vitro juvenile paralysis
javanica (root-knot pg/mL assay [5]
nematode)
Fungal Pathogens Antifungal Identified as a major  Part of a blend of volatiles

vVOC

from Pseudomonas
chlororaphis with strong
antifungal activity [3]
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Experimental Insights into Mechanism of Action

Research using C. elegans as a model organism has revealed a dual-action mechanism for 2-undecanone.

Repellent Signaling Pathway The repellent effect is mediated by the nematode's olfactory system [4]. The

following diagram illustrates the signaling pathway:
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Click to download full resolution via product page
Repellent signaling pathway of 2-undecanone in C. elegans.

Nematicidal Mechanism via Lysosomal Disruption The contact-killing effect occurs through a cascade of

cellular events leading to necrosis [4]:
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e Cellular Entry and Initial Interaction: The compound enters the nematode via the digestive system
and is understood to interact with two key lysosomal proteins: Hsp70 A (a molecular chaperone) and
V-ATPase A (a subunit of the proton pump responsible for lysosomal acidity) [4].

¢ Induction of Lysosomal Membrane Permeabilization (LMP): This interaction disrupts the function
of acid sphingomyelinase (ASM), leading to altered sphingomyelin metabolism. The result is a
decrease in ceramides and an accumulation of sphingomyelin, which compromises lysosomal
membrane integrity [4].

e Calcium Release and Cathepsin Activation: The ruptured lysosomes release calcium into the
cytoplasm, causing a dangerous increase in cytoplasmic calcium levels. This calcium surge activates
cathepsin proteases (such as ASP-3 and ASP-4), which are normally contained within the lysosome
[4].

e Execution of Necrotic Cell Death: The released cathepsins promote mitochondrial damage, leading
to caspase-dependent apoptosis and ultimately necrotic cell death in the nematode [4].

Research Applications and Protocols

Key Experimental Workflow for Nematicidal Activity Evaluation The following diagram outlines a

standard protocol for assessing the nematicidal effects of 2-undecanone, based on studies of M. incognita
and C. elegans [5] [4]:
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1. Prepare Test Solutions
(Stock in DMSO, then water)

4. Wash Nematodes
(Fresh water)

Click to download full resolution via product page

General workflow for evaluating nematicidal activity of 2-undecanone.

Detailed In Vitro Protocol for Nematode Paralysis Assay This protocol is adapted from methods used to

evaluate 2-undecanone against root-knot nematodes (Meloidogyne spp.) [5]:

e Test Compound Preparation: Prepare a stock solution of 2-undecanone in dimethylsulfoxide
(DMSO). Further dilute this stock with water to create treatment concentrations (e.g., 20 pg/mL and
500 pg/mL) in microcentrifuge tubes [5].

¢ Nematode Suspension: Extract freshly hatched second-stage juveniles (J2) of M. incognita from
infected plant roots. Prepare a suspension containing approximately 100 J2s [5].

¢ Exposure: Mix the nematode suspension with the treatment solution in a 1:1 (v/v) ratio. Include
controls treated with distilled water and 1% DMSO in water [5].

¢ Incubation: Maintain the tubes in the dark at 20°C for 24 hours [5].

o Data Collection: After the exposure period, wash the nematodes and assess paralysis under a
microscope. Nematodes that do not move upon prodding with a fine needle are considered
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paralyzed. Calculate the effective concentration that paralyzes 50% of the population (EC50/1d) [5].

Conclusion

2-Undecanone is a versatile natural compound with a well-documented dual-action mechanism. Its presence
in various plants and production by specific bacteria highlight its ecological role in defense. For research and
development professionals, its defined repellent and nematicidal pathways, particularly the targeting of
Hsp70 A and V-ATPase A leading to lysosomal disruption, offer promising avenues for developing novel

biocontrol agents and pharmaceuticals.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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